Cas no 210907-84-9 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 210907-84-9
• MF: C₁₂H₁₈BNO₂
• MW: 219.087823390961
• MDL: MFCD03453668
• CID: 66843
• PubChem ID: 24880752
• Update Time: 2025-10-21

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 3-Aminophenylboronic acid pinacol ester
• 3-Aminobenzeneboronic acid pinacol ester
• 2-(3-Aminophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenylamine
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzenamine
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneamine
• 3-Ami
• APBE
• Benzenamine,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
• SY023321
• AB15531
• 3-aminophenylboronic acid, pinacol ester
• AKOS005259706
• AS-2302
• YMXIIVIQLHYKOT-UHFFFAOYSA-N
• DTXSID30370425
• Z1509383062
• CS-D1773
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenylamine
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
• EN300-176102
• 3-(4,4,5,5-tetramethyl-[1,3,2]-dioxaborolan-2-yl)phenylamine
• 3-(4,4,5,5-3-Aminophenylboronic acid pinacol ester
• SCHEMBL103840
• BCP24976
• HY-20304
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline(3-Aminophenylboronic acid pinacol ester)
• (3-AMINOPHENYL)BORONIC ACID PINACOL ESTER
• 3-Aminophenylboronic acid pinacol ester, 97%
• 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL
• AM62754
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-ANILINE 97%
• 3-Aminophenylboronic acid, pinacol cyclic ester
• Benzenamine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-Aminophenyl boronic acid pinacol ester
• J-511719
• 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylamine
• 3-AMINOBENZENEBORONIC ACID PINACOL ESTER, 97%
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-aniline
• A4574
• MFCD03453668
• 210907-84-9
• FT-0643959
• 3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-aniline
• T3028
• DB-010529
• 3,(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2yl)-aniline
• DTXCID60321460

• MDL： MFCD03453668
• Inchi： 1S/C12H18BNO2/c1-11(2)12(3,4)16-13(15-11)9-6-5-7-10(14)8-9/h5-8H,14H2,1-4H3
• InChI Key： YMXIIVIQLHYKOT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 219.14300
• Monoisotopic Mass: 219.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Color/Form: White or cream powder
• Melting Point: 92.0 to 96.0 deg-C
• Boiling Point: 351.2℃ at 760 mmHg
• Water Partition Coefficient: Insoluble
• PSA: 44.48000
• LogP: 2.14920
• Solubility: Insoluble in water

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Professional Introduction to 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 210907-84-9)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is a significant compound in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 210907-84-9, has garnered considerable attention due to its versatile applications in drug development and molecular synthesis. The structure of this compound features a boronic ester moiety linked to an aniline group, making it a valuable intermediate in various chemical transformations.

The boronic ester component, specifically derived from 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl, plays a crucial role in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The stability and reactivity of the boronic ester make it an ideal candidate for such transformations, facilitating the formation of carbon-carbon bonds with high efficiency and selectivity.

Aniline derivatives are well-documented for their pharmacological properties and are frequently utilized in the development of active pharmaceutical ingredients (APIs). The presence of the aniline group in 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline suggests potential applications in medicinal chemistry. Recent studies have highlighted the importance of aniline-based compounds in the treatment of various diseases, including neurological disorders and infectious diseases. The compound's ability to undergo further functionalization makes it a promising scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic purposes. The unique electronic properties of boron-containing compounds have opened up new avenues in drug design. For instance, studies have demonstrated that boronate esters can exhibit significant bioactivity due to their ability to interact with biological targets. This has led to the exploration of boron-containing compounds as potential therapeutic agents.

The synthesis of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized catalyst systems is essential to achieve high yields and minimize side reactions. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to enhance the efficiency of these processes. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The applications of this compound extend beyond pharmaceuticals into materials science and catalysis. Boronic esters are known for their role as ligands in transition metal-catalyzed reactions. The unique steric and electronic environment provided by the tetramethyl-substituted dioxaborolane moiety can influence the catalytic activity and selectivity of various reactions. This has led to investigations into using 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline as a ligand or intermediate in catalytic systems.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of this compound. Molecular modeling studies can predict how 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline interacts with other molecules and how it behaves under different conditions. These insights are invaluable for designing new synthetic routes and optimizing existing ones. Additionally, computational methods can aid in identifying potential side products or byproducts before experimental trials are conducted.

The industrial production of 3-(4,4,5，5-Tetramethyl-l，3，2-dioxaborolan-zyl)aniline requires careful consideration of scalability and cost-effectiveness。 Process optimization is crucial to ensure that the compound can be produced on an industrial scale while maintaining high purity standards。 Recent innovations in chemical manufacturing have focused on developing continuous flow processes that offer improved control over reaction parameters compared to traditional batch processes。 These advancements not only enhance product quality but also contribute to more sustainable production methods。

In conclusion， 3-(4，4，5，5-Tetramethyl-l，3，2-dioxaborolan-zyl)aniline is a multifunctional compound with significant potential in pharmaceuticals、 materials science、 and catalysis。 Its unique structure and reactivity make it a valuable building block for synthetic chemistry。 Ongoing research continues to uncover new applications for this compound， highlighting its importance in modern chemical science。 As our understanding of its properties grows， so does its utility across various scientific disciplines。